2-methyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2-methyl-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H19N3O2/c1-15-7-5-6-10-17(15)20(25)21-13-14-23-19(24)12-11-18(22-23)16-8-3-2-4-9-16/h2-12H,13-14H2,1H3,(H,21,25)
• InChI Key: FUIDEELEDUPRBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol
• CAS No.: 921825-11-8

Description

2-methyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H19N3O2 and its molecular weight is 333.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

A study described a new route to the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, showcasing remarkable antiviral activities against the bird flu influenza (H5N1). These compounds were prepared through a sequence of reactions involving benzoyl isothiocyanate, showcasing a method that could potentially be applied to the synthesis of related compounds including "2-methyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide" for antiviral purposes (Hebishy, Salama, & Elgemeie, 2020).

Anticancer Properties

Another research focus is on the design, synthesis, and evaluation of benzamide derivatives for anticancer activity. For example, substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and showed moderate to excellent anticancer activities against several cancer cell lines, indicating the therapeutic potential of benzamide derivatives in oncology (Ravinaik et al., 2021).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of benzamide derivatives and their potential applications have been widely explored. For instance, the synthesis of substituted 2-methylene-1,3-oxazolidines and related compounds from Cl(CH2)nNCO and active methylene compounds have been reported. Such studies highlight the versatility of benzamide derivatives in synthesizing various chemical structures, which could include "this compound" for different scientific applications (Basheer & Rappoport, 2006).